Cas no 2870642-09-2 (Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]- )

• Product Name: Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]-
• CAS No: 2870642-09-2
• MF: C₁₉H₁₅N₃O₆
• MW: 381.338904619217
• CID: 5563796
• Update Time: 2025-06-11

Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]glycine (ACI)
• Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]-

• Inchi： 1S/C19H15N3O6/c23-14-7-6-13(17(26)21-14)22-18(27)10-3-1-2-9-12(20-8-15(24)25)5-4-11(16(9)10)19(22)28/h1-5,13,20H,6-8H2,(H,24,25)(H,21,23,26)
• InChI Key： XPUNBABBTDOTMZ-UHFFFAOYSA-N
• SMILES： O=C(CNC1C2C3=C(C=CC=2)C(=O)N(C2CCC(=O)NC2=O)C(=O)C3=CC=1)O

Additional information on Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]-

Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]- and Its Significance in Modern Chemical Biology

Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]-, is a sophisticated organic compound with a molecular structure that reflects its potential applications in the field of chemical biology. This compound, identified by the CAS number 2870642-09-2, has garnered attention due to its unique chemical properties and the promising avenues it opens for research and development. The intricate framework of this molecule, featuring a benz[de]isoquinolin scaffold combined with a piperidinyl group, positions it as a candidate for various biochemical interactions and therapeutic applications.

The benz[de]isoquinolin core is a key structural motif that has been extensively studied for its pharmacological properties. This heterocyclic system is known for its ability to interact with biological targets in a manner that can modulate cellular processes. In particular, the presence of multiple oxygenated functional groups within the benz[de]isoquinolin ring enhances its potential as a bioactive scaffold. These oxygen atoms can participate in hydrogen bonding and other forms of non-covalent interactions, which are crucial for the design of molecules that can bind to specific biological receptors.

The piperidinyl substituent appended to the benz[de]isoquinolin core further enriches the structural diversity of Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]-. Piperidine derivatives are well-known for their role in pharmaceuticals due to their favorable pharmacokinetic properties and their ability to form stable complexes with biological targets. The combination of these two structural elements makes this compound a compelling candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of molecular entities that can selectively interact with biological pathways. Glycine derivatives have long been recognized for their versatility in this regard. The introduction of additional functional groups into these derivatives can lead to novel compounds with enhanced bioactivity. In the case of Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]-, the strategic placement of oxygen-rich regions within the molecule suggests potential applications in modulating enzyme activity and receptor binding.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The benz[de]isoquinolin core provides a stable platform that can be further modified through various chemical reactions. This flexibility allows researchers to tailor the properties of the final product to specific needs. For instance, additional functional groups can be introduced to enhance solubility or to target particular biological pathways.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Advanced computational methods have enabled researchers to predict the bioactivity of compounds like Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]- with remarkable accuracy. These predictions guide experimental efforts and help in identifying promising candidates for further study. By integrating experimental data with computational models, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion, Glycine, N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinolin-6-yl]- represents a significant advancement in the field of chemical biology. Its unique structure and promising bioactivity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in drug discovery and development.